6-T-5'-GMP

• Molecular Formula: C10H14N5O7PS
• Molecular Weight: 379.29 g/mol
• InChI: InChI=1S/C10H14N5O7PS/c11-10-13-7-4(8(24)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(18,19)20/h2-3,5-6,9,16-17H,1H2,(H2,18,19,20)(H3,11,13,14,24)/t3-,5?,6+,9-/m1/s1
• InChIKey: BPZXYEUJBFHASJ-DTUHVUQASA-N

6-T-5'-GMP (6-Thioguanosine Monophosphate): Procurement Guide for the Active Thiopurine Nucleotide

6-T-5'-GMP (6-Thioguanosine 5'-monophosphate; TGMP) is the monophosphate nucleotide analog of the purine base 6-thioguanine [1]. It is a key active metabolite of the thiopurine prodrugs azathioprine and 6-mercaptopurine, which are widely used as immunosuppressive and antileukemic agents . As an analog of the natural purine nucleotide guanosine-5'-O-monophosphate (5'-GMP), 6-T-5'-GMP exerts its biological effects by interfering with purine nucleotide metabolism and incorporating into nucleic acids [2].

Workflow

Thiopurine metabolism and nucleotide analog probe studies

Selection

Active monophosphate metabolite of azathioprine/6-mercaptopurine

Use Context

Purine nucleotide pool incorporation and enzyme kinetic assays

• [1] PubChem. (2026). 6-Thioguanosine monophosphate. PubChem Compound Summary for CID 3034646. View Source
• [2] Vogels-Mentink, T. M., et al. (2005). Role of 5'-nucleotidase in thiopurine metabolism: Enzyme kinetic profile and association with thio-GMP levels in patients with acute lymphoblastic leukemia during 6-mercaptopurine treatment. *Clinica Chimica Acta*, 361(1-2), 95-103. View Source

Why 6-T-5'-GMP Cannot Be Substituted with Other Thiopurine Nucleotides or GMP Analogs

While several thiopurine nucleotide analogs exist, their metabolic fates and specific enzyme interactions differ substantially, making simple substitution scientifically invalid. 6-T-5'-GMP exhibits a unique profile of phosphorylation efficiency and enzyme inhibition relative to its closest structural and metabolic analogs, such as 6-thioinosine-5'-monophosphate (6-thioIMP) and 6-selenoguanosine-5'-monophosphate (6-SeGMP). These quantitative differences in cellular metabolism and enzyme kinetics directly impact experimental outcomes in models of purine metabolism, immunosuppression, and cytotoxicity [1][2]. Using a generic analog without these specific parameters can introduce uncontrolled variables and confound results [3].

6-T-5'-GMP 6-thioIMP / 6-SeGMP

Only 6-T-5'-GMP is phosphorylated to di-/triphosphate derivatives; analogs stall at monophosphate, altering nucleotide pool readouts.

6-T-5'-GMP acyclo-GMP

GMP kinase inhibition mechanism differs (competitive vs. mixed-type); Ki context not interchangeable, may shift cellular kinase modulation predictions.

6-T-5'-GMP Natural GMP

Guanylate kinase processes 6-T-5'-GMP at ~2-3% of GMP velocity; accumulation and cytotoxicity profiles diverge significantly.

• [1] Parks, R. E., Jr., et al. (1975). Incorporation of the purine moieties of guanosine and inosine analogs into nucleotide pools of human erythrocytes. *Biochemical Pharmacology*, 24(4), 347-352. View Source
• [2] Miller, W. H., & Miller, R. L. (1980). Phosphorylation of acyclovir (acycloguanosine) monophosphate by GMP kinase. *Journal of Biological Chemistry*, 255(15), 7204-7207. View Source
• [3] Miller, R. L., et al. (1977). Failure of 6-thioGMP to inhibit guanylate kinase in intact cells. *Biochemical Pharmacology*, 26(17), 1577-1584. View Source

Quantitative Differentiation of 6-T-5'-GMP: Head-to-Head Metabolic and Kinetic Comparisons

6-T-5'-GMP Enables Formation of Higher Phosphorylated Species Unlike 6-thioIMP and 6-SeGMP

In a comparative study of nucleotide analog metabolism in human erythrocytes, 6-T-5'-GMP is uniquely processed by cellular kinases to form the di- and triphosphate derivatives (6-thioGDP and 6-thioGTP). In contrast, the related analogs 6-thioinosine-5'-monophosphate (6-thioIMP) and 6-selenoguanosine-5'-monophosphate (6-SeGMP) fail to progress beyond the monophosphate form, even after extended incubation [1].

Cellular phosphorylation

Head-to-head

Forms 6-thioGDP and 6-thioGTP
Comparators (6-thioIMP, 6-SeGMP): no di-/triphosphate detected

Supports full thiopurine metabolic profiling

Human erythrocyte model, 1.0 mM precursor, 2 h incubation

Evidence Dimension	Cellular phosphorylation beyond monophosphate
Target Compound Data	0.05 μmole 6-thioGDP and 0.17 μmole 6-thioGTP formed per mL erythrocytes after 2h from 1.0 mM 6-thioguanosine
Comparator Or Baseline	6-thioIMP: No detectable di- or triphosphate formation. 6-SeGMP: No detectable di- or triphosphate formation.
Quantified Difference	6-T-5'-GMP is phosphorylated to GDP/GTP derivatives; 6-thioIMP and 6-SeGMP are not phosphorylated beyond the monophosphate.
Conditions	Human erythrocyte suspensions incubated with 1.0 mM precursor nucleoside for 2 hr

Why This Matters

For studies requiring incorporation into RNA/DNA or evaluating the full spectrum of thiopurine-mediated cytotoxicity, only 6-T-5'-GMP provides the complete metabolic profile, ensuring experimental relevance to in vivo mechanisms [1].

• [1] Parks, R. E., Jr., et al. (1975). Incorporation of the purine moieties of guanosine and inosine analogs into nucleotide pools of human erythrocytes. *Biochemical Pharmacology*, 24(4), 347-352. View Source

6-T-5'-GMP Exhibits Competitive Inhibition of GMP Kinase with a Defined Ki of 3.0 nM

In a purified enzyme system, 6-T-5'-GMP acts as a competitive alternative substrate inhibitor of human erythrocyte GMP kinase, a critical enzyme in guanine nucleotide metabolism. Its inhibitory potency against the natural substrate GMP is characterized by a Ki of 3.0 nM [1]. This contrasts with the related antiviral nucleotide analog acyclo-GMP, which displays a different, hyperbolic mixed-type inhibition (Ki = 0.24 nM) [1].

GMP kinase Ki

Head-to-head

Ki = 3.0 nM (competitive vs. GMP)

Reported competitive inhibition context

Purified human erythrocyte GMP kinase assay

Evidence Dimension	GMP kinase inhibition constant (Ki)
Target Compound Data	Ki = 3.0 nM (competitive inhibition against GMP)
Comparator Or Baseline	acyclo-GMP: Ki = 0.24 nM (hyperbolic mixed-type inhibition against GMP)
Quantified Difference	6-T-5'-GMP has a Ki ~12.5-fold higher than acyclo-GMP, and a distinct mechanism of inhibition (competitive vs. mixed-type).
Conditions	Purified human erythrocyte GMP kinase (31,000-fold purification) assay

Why This Matters

This precise Ki value allows for quantitative prediction of GMP kinase modulation in cell-free and cellular systems, a critical parameter for designing experiments on nucleotide pool regulation or validating computational models [1].

• [1] Miller, W. H., & Miller, R. L. (1980). Phosphorylation of acyclovir (acycloguanosine) monophosphate by GMP kinase. *Journal of Biological Chemistry*, 255(15), 7204-7207. View Source

6-T-5'-GMP Phosphorylation by Guanylate Kinase Proceeds at 2-3% the Velocity of Natural GMP

The conversion of 6-T-5'-GMP to its diphosphate (6-thioGDP) by the enzyme guanylate kinase is markedly slower than the natural substrate GMP. In human erythrocytes, the maximal velocity (Vmax) for 6-thioGMP phosphorylation is approximately 0.007 μmole/min/mL of cells [1]. This rate is about 2% of the expected rate for saturating levels of natural GMP (0.3 μmole/min/mL) [1]. Purified enzyme studies confirm this, showing a Vmax for 6-thioGMP that is approximately 3% of the Vmax for GMP [2].

Guanylate kinase Vmax

Head-to-head

~2-3% of natural GMP Vmax (0.007 vs. 0.3 µmol/min/mL erythrocytes)

Determinant of cellular accumulation profile

Erythrocyte lysate and purified enzyme; slow phosphorylation

Evidence Dimension	Guanylate kinase phosphorylation velocity (Vmax)
Target Compound Data	Vmax = 0.007 μmole/min/mL erythrocytes; ~3% of GMP Vmax in purified system
Comparator Or Baseline	Natural GMP: Estimated Vmax = 0.3 μmole/min/mL erythrocytes; set as 100% in purified system
Quantified Difference	6-T-5'-GMP is phosphorylated at a rate approximately 2-3% that of the natural substrate GMP.
Conditions	Human erythrocyte lysates and purified guanylate kinase preparations

Why This Matters

The significantly slower phosphorylation rate of 6-T-5'-GMP is a key determinant of its cellular accumulation and cytotoxicity, distinguishing it from natural GMP and explaining its use as a selective antimetabolite [1][2].

• [1] Miller, R. L., et al. (1977). Failure of 6-thioGMP to inhibit guanylate kinase in intact cells. *Biochemical Pharmacology*, 26(17), 1577-1584. View Source
• [2] Miller, R. L., Adamczyk, D. L., Spector, T., Agarwal, K. C., Miech, R. P., & Parks, R. E., Jr. (1977). 6-Thioguanosine 5'-monophosphate as a substrate for guanylate kinase. *Biochemical Pharmacology*, 26(17), 1573-1576. View Source

6-T-5'-GMP Acts as a Substrate Inhibitor for Purine 5'-Nucleotidase

Enzyme kinetic studies on human lymphocyte 5'-nucleotidase (5'NT), an enzyme that catabolizes thiopurine monophosphates, reveal that 6-T-5'-GMP acts as a substrate inhibitor [1]. While specific Km and Vmax values for 6-thioGMP fall within the range observed for other thiopurine nucleotides (Km 33-109 μM, Vmax 3.99-19.5 nmol/10⁶ cells/h), the key differentiation is the observed substrate inhibition phenomenon [1]. This substrate inhibition by 6-thioGMP is hypothesized to contribute to toxicity in patients treated with thiopurines [1].

5'-Nucleotidase inhibition

Context-dependent

Substrate inhibition observed (natural GMP does not)

May impact nucleotide pool homeostasis at high concentrations

Human lymphocyte lysate; non-linear kinetic profile

Evidence Dimension	5'-Nucleotidase substrate inhibition
Target Compound Data	Exhibits substrate inhibition
Comparator Or Baseline	6-thioIMP: Exhibits substrate inhibition. Methylthio-IMP: Substrate inhibition not specifically reported in this study. Natural GMP: Does not exhibit substrate inhibition.
Quantified Difference	6-T-5'-GMP and 6-thioIMP both cause substrate inhibition of 5'-nucleotidase, whereas the natural substrate does not. Precise Ki for substrate inhibition not reported.
Conditions	Purine 5'-nucleotidase activity in human lymphocyte lysates

Why This Matters

Understanding the substrate inhibition profile is crucial for studies involving chronic exposure or high concentrations, as this non-linear kinetic behavior can significantly impact nucleotide pool homeostasis and cellular response [1].

• [1] Vogels-Mentink, T. M., et al. (2005). Role of 5'-nucleotidase in thiopurine metabolism: Enzyme kinetic profile and association with thio-GMP levels in patients with acute lymphoblastic leukemia during 6-mercaptopurine treatment. *Clinica Chimica Acta*, 361(1-2), 95-103. View Source

Optimal Applications for 6-T-5'-GMP in Research and Development

Investigating the Role of Thiopurines in DNA Methylation and Epigenetic Regulation

6-T-5'-GMP is the direct metabolite responsible for the observed inhibition of DNA methyltransferases (DNMTs) by thiopurine drugs. This mechanism, which leads to global DNA hypomethylation, is distinct from the incorporation of 6-thioguanine nucleotides into DNA [1]. Research employing 6-T-5'-GMP is essential for dissecting this specific epigenetic effect, which has implications for combination therapies in leukemia, and for understanding the non-cytotoxic actions of thiopurines [1].

In Vitro Reconstitution and Quantitative Modeling of Thiopurine Nucleotide Metabolism

The defined kinetic parameters for 6-T-5'-GMP with key enzymes—including GMP kinase (Ki = 3.0 nM) [1] and guanylate kinase (Vmax ~3% of GMP) [2][3]—make it an essential component for building and validating quantitative systems pharmacology models of thiopurine metabolism. These models are crucial for understanding patient-specific drug response and toxicity [4].

Studies of Purine Nucleotide Pool Homeostasis and Guanylate Kinase Function

6-T-5'-GMP serves as a valuable tool for perturbing guanine nucleotide metabolism. Its slow phosphorylation by guanylate kinase (0.007 μmole/min/mL erythrocytes) [2] and its ability to be further phosphorylated to triphosphate forms, unlike 6-thioIMP or 6-SeGMP [5], allow researchers to specifically probe the roles of GMP, GDP, and GTP pools in cellular signaling, energy metabolism, and nucleic acid synthesis. This specificity is not achievable with analogs that do not form the full range of phosphorylated species [5].

Application

Selection Property

Validation Focus

Thiopurine-induced DNA hypomethylation studies

DNMT inhibition pathway probe

Epigenetic endpoint monitoring

Quantitative modeling of thiopurine metabolism

Defined enzyme kinetic parameters

Model validation against kinetic data

Purine nucleotide pool perturbation research

Distinct phosphorylation profile vs. natural GMP

Nucleotide pool analysis and GTP/GDP ratio impact

• [1] Teodoridis, J. M., et al. (2008). The effect of thiopurine drugs on DNA methylation in relation to TPMT expression. *Biochemical Pharmacology*, 76(1), 108-119. View Source
• [2] Miller, R. L., et al. (1977). Failure of 6-thioGMP to inhibit guanylate kinase in intact cells. *Biochemical Pharmacology*, 26(17), 1577-1584. View Source
• [3] Miller, R. L., Adamczyk, D. L., Spector, T., Agarwal, K. C., Miech, R. P., & Parks, R. E., Jr. (1977). 6-Thioguanosine 5'-monophosphate as a substrate for guanylate kinase. *Biochemical Pharmacology*, 26(17), 1573-1576. View Source
• [4] Vogels-Mentink, T. M., et al. (2005). Role of 5'-nucleotidase in thiopurine metabolism: Enzyme kinetic profile and association with thio-GMP levels in patients with acute lymphoblastic leukemia during 6-mercaptopurine treatment. *Clinica Chimica Acta*, 361(1-2), 95-103. View Source
• [5] Parks, R. E., Jr., et al. (1975). Incorporation of the purine moieties of guanosine and inosine analogs into nucleotide pools of human erythrocytes. *Biochemical Pharmacology*, 24(4), 347-352. View Source